1-{4-Methoxy-3,5-bis[(propan-2-yl)oxy]phenyl}methanamine

• CAS No.: 918446-51-2
• Molecular Formula: C14H23NO3
• Molecular Weight: 253.34 g/mol
• IUPAC Name: [4-methoxy-3,5-di(propan-2-yloxy)phenyl]methanamine
• InChI: InChI=1S/C14H23NO3/c1-9(2)17-12-6-11(8-15)7-13(14(12)16-5)18-10(3)4/h6-7,9-10H,8,15H2,1-5H3
• InChI Key: MSQMZWYVXSYVEJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC(=CC(=C1OC)OC(C)C)CN

Description

1-{4-Methoxy-3,5-bis[(propan-2-yl)oxy]phenyl}methanamine is a chemical compound with a complex structure characterized by the presence of methoxy and isopropoxy groups attached to a phenyl ring, along with a methanamine group

Preparation Methods

The synthesis of 1-{4-Methoxy-3,5-bis[(propan-2-yl)oxy]phenyl}methanamine typically involves multiple steps, starting from readily available precursors. One common synthetic route includes:

Formation of the Phenyl Ring: The phenyl ring is functionalized with methoxy and isopropoxy groups through electrophilic aromatic substitution reactions.

Introduction of the Methanamine Group: The methanamine group is introduced via nucleophilic substitution reactions, often using reagents like methylamine.

Industrial production methods may involve optimization of reaction conditions to increase yield and purity, such as controlling temperature, pressure, and the use of catalysts.

Chemical Reactions Analysis

1-{4-Methoxy-3,5-bis[(propan-2-yl)oxy]phenyl}methanamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate, leading to the formation of corresponding quinones.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride, resulting in the formation of amines.

Substitution: The compound can undergo nucleophilic substitution reactions, where the methoxy or isopropoxy groups are replaced by other functional groups.

Common reagents and conditions used in these reactions include acidic or basic environments, specific solvents, and controlled temperatures. Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

1-{4-Methoxy-3,5-bis[(propan-2-yl)oxy]phenyl}methanamine has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-{4-Methoxy-3,5-bis[(propan-2-yl)oxy]phenyl}methanamine involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

1-{4-Methoxy-3,5-bis[(propan-2-yl)oxy]phenyl}methanamine can be compared with similar compounds such as:

1-{4-Methoxyphenyl}methanamine: Lacks the isopropoxy groups, leading to different chemical and biological properties.

1-{4-Methoxy-3,5-dimethylphenyl}methanamine: Contains methyl groups instead of isopropoxy groups, resulting in variations in reactivity and applications.

The uniqueness of this compound lies in its specific functional groups, which confer distinct chemical and biological properties.